3-methoxy-N-(3-methoxypropyl)-2-nitroaniline

• Molecular Formula: C11H16N2O4
• Molecular Weight: 240.26 g/mol
• IUPAC Name: 3-methoxy-N-(3-methoxypropyl)-2-nitroaniline
• InChI: InChI=1S/C11H16N2O4/c1-16-8-4-7-12-9-5-3-6-10(17-2)11(9)13(14)15/h3,5-6,12H,4,7-8H2,1-2H3
• InChI Key: YDOHFPAVVCNKCJ-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=C(C(=CC=C1)OC)[N+](=O)[O-]

Description

3-methoxy-N-(3-methoxypropyl)-2-nitroaniline is a useful research compound. Its molecular formula is C11H16N2O4 and its molecular weight is 240.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 25 mL round bottomed was added 1-fluoro-3-methoxy-2-nitrobenzene (500 mg, 2.92 mmol) and N,N-dimethylforamide (5.8 mL). The flask was cooled to −15° C. and 3-methoxypropylamine (313 mg, 3.5 mmol) in N,N-dimethylforamide (2.2 mL) was slowly added. The reaction was allowed to warm to room temperature overnight. Solvent was removed under vacuum and the residue was purified by column chromatography (20% ethylacetate:hexanes) to give 3-methoxy-N-(3-methoxypropyl)-2-nitroaniline (37A) as a yellow oil (560 mg, 80% yield). ESI-MS:m/z 241.3 (M+H)+.